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Compound of Interest

Compound Name: 21078601926

Cat. No.: B7568919

Introduction

21078601926 is a novel investigational compound. This document provides detailed
application notes and standardized protocols for the administration of Z1078601926 in
preclinical mouse models. The protocols outlined below are intended for researchers,
scientists, and drug development professionals to ensure consistency and reproducibility of
experimental outcomes.

Compound Information

Parameter Details

Compound Name 21078601926

Molecular Formula C20H21Ns504

Molecular Weight 400.42 g/mol

Appearance White to off-white crystalline solid

Soluble in DMSO (>20 mg/mL), sparingly

Solubility
soluble in ethanol, and insoluble in water.

Store at -20°C, protected from light and
Storage ]
moisture.

Mechanism of Action
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Z1078601926 is a potent and selective inhibitor of the Janus kinase (JAK) family, with high
affinity for JAK1 and JAK3. By inhibiting these kinases, 21078601926 blocks the signaling of
multiple cytokines that are pivotal in the pathogenesis of autoimmune and inflammatory
diseases. The primary downstream effect of JAK inhibition by Z1078601926 is the prevention
of the phosphorylation and activation of Signal Transducer and Activator of Transcription
(STAT) proteins. This blockade of the JAK/STAT pathway ultimately leads to the downregulation
of inflammatory gene expression.
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 To cite this document: BenchChem. [Application Notes and Protocols for Z1078601926
Administration in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7568919#z1078601926-administration-in-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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